Cas no 2418712-34-0 (tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418712-34-0
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 5677770
• PubChem ID: 165768345
• Update Time: 2025-06-09

tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[3-ethynyl-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• 2418712-34-0
• EN300-26626160
• tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C18H24N2O2S/c1-5-14-10-15(13-23)12-16(11-14)19-6-8-20(9-7-19)17(21)22-18(2,3)4/h1,10-12,23H,6-9,13H2,2-4H3
• InChI Key： OGAKTLYSGBTRSS-UHFFFAOYSA-N
• SMILES： SCC1=CC(C#C)=CC(=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 332.15584919g/mol
• Monoisotopic Mass: 332.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.8Ų

Additional information on tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Research Brief on tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418712-34-0)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS: 2418712-34-0) as a promising intermediate in drug discovery. This compound, characterized by its unique piperazine core and functionalized aromatic ring, has garnered attention for its potential applications in the development of novel therapeutics targeting neurological disorders and infectious diseases. The presence of both ethynyl and sulfanylmethyl groups offers versatile reactivity, enabling its use in click chemistry and bioconjugation strategies.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the design of small-molecule inhibitors for protein-protein interactions (PPIs). Researchers employed a modular approach, leveraging the ethynyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of derivatives. Preliminary screening revealed that several analogs exhibited nanomolar affinity for the target protein, with improved pharmacokinetic properties compared to earlier leads. The sulfanylmethyl moiety was further utilized for site-specific modifications, enhancing cellular permeability and target engagement.

In parallel, a 2024 study in ACS Chemical Biology investigated the role of tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate in modulating enzyme activity. The compound was found to act as an allosteric regulator of a key metabolic enzyme, demonstrating dose-dependent inhibition. Structural analysis via X-ray crystallography revealed binding at a novel pocket, offering insights for the design of next-generation enzyme modulators. These findings underscore the compound's dual utility as a chemical probe and a scaffold for drug development.

Ongoing research is also exploring its application in radiopharmaceuticals, where the ethynyl group enables efficient labeling with fluorine-18 for positron emission tomography (PET) imaging. Early-stage trials in murine models have shown promising tumor-targeting capabilities, with minimal off-target accumulation. The compound's stability under physiological conditions further supports its translational potential.

In conclusion, tert-butyl 4-3-ethynyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate represents a versatile and pharmacologically relevant building block. Its integration into diverse research pipelines highlights its value in addressing unmet medical needs, from oncology to neurodegenerative diseases. Future studies will likely focus on optimizing its derivatives for clinical translation and expanding its therapeutic scope.